Cas no 2648956-38-9 ([1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride)

• Product Name: [1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride
• CAS No: 2648956-38-9
• MF: C₆H₁₀ClFO₂S
• MW: 200.658803462982
• CID: 6107514
• PubChem ID: 165922182
• Update Time: 2025-06-10

[1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648956-38-9
• EN300-7470055
• [1-(chloromethyl)cyclobutyl]methanesulfonyl fluoride
• [1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride

• Inchi： 1S/C6H10ClFO2S/c7-4-6(2-1-3-6)5-11(8,9)10/h1-5H2
• InChI Key： UQUUXYRWXIKFRE-UHFFFAOYSA-N
• SMILES： ClCC1(CS(=O)(=O)F)CCC1

Computed Properties

• Exact Mass: 200.0074066g/mol
• Monoisotopic Mass: 200.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Additional information on [1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride

Comprehensive Overview of [1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride (CAS No. 2648956-38-9) and Its Applications

[1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride (CAS No. 2648956-38-9) is a specialized organofluorine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical research, material science, and bioconjugation chemistry. This compound features a cyclobutyl core functionalized with both a chloromethyl group and a methanesulfonyl fluoride moiety, making it a versatile building block for synthetic chemists. Its molecular structure, C₆H₁₀ClFO₂S, offers distinct reactivity patterns that are increasingly explored in click chemistry and proteomics studies.

In the context of drug discovery, [1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride serves as a critical intermediate for the development of covalent inhibitors. The sulfonyl fluoride group is particularly noteworthy, as it exhibits selective reactivity with serine residues in enzymes—a property leveraged in activity-based protein profiling (ABPP). Researchers are actively investigating its role in designing targeted therapies, especially in cancer research and neurodegenerative disease studies, where precision modulation of enzymatic activity is paramount.

The compound’s stability under physiological conditions has also made it a subject of interest in biomaterials engineering. Recent studies highlight its utility in creating cross-linked polymers with enhanced mechanical properties, which are being tested for medical device coatings and controlled-release drug delivery systems. This aligns with the growing demand for smart materials in the healthcare sector, a topic frequently searched in academic and industrial forums.

From a synthetic chemistry perspective, CAS No. 2648956-38-9 is valued for its role in multicomponent reactions. Its chloromethyl group allows for facile nucleophilic substitutions, while the sulfonyl fluoride acts as an electrophilic "warhead," enabling rapid conjugation with biomolecules. These attributes have positioned it as a key reagent in high-throughput screening workflows, addressing the need for efficient chemical probe development—a hot topic in AI-driven drug design discussions.

Environmental and safety considerations are equally critical when handling [1-(Chloromethyl)cyclobutyl]methanesulfonyl fluoride. While not classified as a hazardous substance under major regulatory frameworks, proper laboratory protocols must be followed due to its reactive functional groups. This aspect resonates with current searches on green chemistry alternatives and sustainable synthesis, emphasizing the compound’s alignment with modern ESG (Environmental, Social, and Governance) trends in chemical manufacturing.

In summary, CAS No. 2648956-38-9 exemplifies the convergence of structural ingenuity and practical utility in contemporary chemistry. Its applications span from cutting-edge therapeutic development to innovative material design, reflecting broader industry shifts toward precision medicine and functionalized materials. As research progresses, this compound is poised to remain a focal point in interdisciplinary scientific inquiries.